Cas no 72473-15-5 (Propanedioic acid, (3-oxopropyl)-, dimethyl ester)

• Product Name: Propanedioic acid, (3-oxopropyl)-, dimethyl ester
• CAS No: 72473-15-5
• MF: C₈H₁₂O₅
• MW: 188.177883148193
• CID: 543838
• PubChem ID: 10877877
• Update Time: 2025-04-19

Propanedioic acid, (3-oxopropyl)-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, (3-oxopropyl)-, dimethyl ester
• dimethyl 2-(3-oxopropyl)propanedioate
• DTXSID40446786
• 72473-15-5
• SCHEMBL4302611

• Inchi： 1S/C8H12O5/c1-12-7(10)6(4-3-5-9)8(11)13-2/h5-6H,3-4H2,1-2H3
• InChI Key： GVMOBBBOHCGLQW-UHFFFAOYSA-N
• SMILES： O(C)C(C(C(=O)OC)CCC=O)=O

Computed Properties

• Exact Mass: 188.06846
• Monoisotopic Mass: 188.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 69.7Ų

Experimental Properties

• PSA: 69.67